Cas no 2172197-39-4 ((4-bromo-2-nitrophenyl)methanesulfonyl fluoride)

• Product Name: (4-bromo-2-nitrophenyl)methanesulfonyl fluoride
• CAS No: 2172197-39-4
• MF: C₇H₅BrFNO₄S
• MW: 298.086303472519
• CID: 6008172
• PubChem ID: 165522741
• Update Time: 2025-05-25

(4-bromo-2-nitrophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-nitrophenyl)methanesulfonyl fluoride
• EN300-1450907
• 2172197-39-4

• Inchi： 1S/C7H5BrFNO4S/c8-6-2-1-5(4-15(9,13)14)7(3-6)10(11)12/h1-3H,4H2
• InChI Key： OMGMSGGZNUZNGL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])CS(=O)(=O)F

Computed Properties

• Exact Mass: 296.91067g/mol
• Monoisotopic Mass: 296.91067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.3Ų

Additional information on (4-bromo-2-nitrophenyl)methanesulfonyl fluoride

Introduction to (4-bromo-2-nitrophenyl)methanesulfonyl fluoride (CAS No. 2172197-39-4)

(4-bromo-2-nitrophenyl)methanesulfonyl fluoride), identified by its CAS number 2172197-39-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, combining a bromo and a nitro substituent on a phenyl ring with a methanesulfonyl fluoride moiety, make it a versatile tool for medicinal chemists and synthetic organic chemists.

The significance of (4-bromo-2-nitrophenyl)methanesulfonyl fluoride lies in its utility as a sulfonylating agent. The methanesulfonyl fluoride group is particularly valuable for introducing sulfonyl groups into organic molecules, which can be further functionalized to produce pharmacologically relevant compounds. This property has made it an indispensable reagent in the synthesis of sulfonamides, a class of compounds known for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on developing new sulfonamide-based drugs due to their proven efficacy and favorable pharmacokinetic profiles. The demand for high-quality intermediates like (4-bromo-2-nitrophenyl)methanesulfonyl fluoride has consequently increased, driving innovation in synthetic methodologies and process optimization. Advanced synthetic techniques have been employed to enhance the yield and purity of this compound, ensuring that it meets the stringent requirements of modern drug discovery programs.

The structural characteristics of (4-bromo-2-nitrophenyl)methanesulfonyl fluoride also make it a valuable substrate for various chemical transformations. The bromo and nitro groups on the phenyl ring provide multiple sites for selective functionalization, enabling the construction of complex molecular architectures. This flexibility has been exploited in the synthesis of heterocyclic compounds, which are known to exhibit diverse biological activities. Researchers have leveraged these properties to develop novel scaffolds for drug candidates targeting various diseases.

One of the most compelling applications of (4-bromo-2-nitrophenyl)methanesulfonyl fluoride is in the field of proteomics and protein modification studies. Sulfonyl fluorides are commonly used to introduce reactive sulfonyl groups into proteins, facilitating site-specific labeling and analysis. This has opened up new avenues for studying protein function and interactions at the molecular level. The compound's ability to cross-link proteins or modify specific amino acid residues has made it an essential tool in biochemical research.

The synthesis of (4-bromo-2-nitrophenyl)methanesulfonyl fluoride involves multi-step organic transformations that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and sustainable synthetic routes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the phenyl ring core with high regioselectivity. These innovations not only improve the yield but also reduce the environmental impact of the synthesis process.

The role of computational chemistry in optimizing the synthesis of complex molecules like (4-bromo-2-nitrophenyl)methanesulfonyl fluoride cannot be overstated. Molecular modeling techniques have been used to predict reaction outcomes and identify optimal reaction pathways. This approach has significantly reduced the time and resources required for experimental trials, accelerating the discovery process. Additionally, machine learning algorithms have been applied to analyze large datasets derived from synthetic experiments, leading to more informed decision-making in drug development.

In conclusion, (4-bromo-2-nitrophenyl)methanesulfonyl fluoride (CAS No. 2172197-39-4) is a multifaceted compound with broad applications in pharmaceutical research and biochemical studies. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to evolve, new applications and synthetic strategies will undoubtedly emerge, further solidifying its importance in the chemical sciences.